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Compound of Interest

Compound Name: Prmt4-IN-2

Cat. No.: B12382182 Get Quote

For researchers, scientists, and drug development professionals, the selection of a suitable

chemical probe is critical for dissecting the biological functions of protein arginine

methyltransferase 4 (PRMT4), also known as Coactivator-Associated Arginine

Methyltransferase 1 (CARM1). This guide provides a head-to-head comparison of two

commercially available PRMT4 inhibitors, Prmt4-IN-2 and TP-064, presenting key experimental

data to inform the selection process for specific research applications.

While both compounds demonstrate inhibitory activity against PRMT4, they exhibit distinct

selectivity profiles. TP-064 is characterized as a potent and highly selective inhibitor of PRMT4.

In contrast, Prmt4-IN-2 acts as a pan-inhibitor of Type I PRMTs, displaying activity against

multiple PRMT family members, including PRMT4.

Performance Data at a Glance
The following tables summarize the reported biochemical potency and cellular activity of

Prmt4-IN-2 and TP-064, offering a clear comparison of their inhibitory profiles.

Table 1: Biochemical Inhibitory Activity (IC50)
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Target Prmt4-IN-2 (nM) TP-064 (nM) Selectivity Profile

PRMT4 92[1] <10[2][3]

TP-064: Highly

selective for PRMT4.

[3]

PRMT1 460[1] >10,000[3]
Prmt4-IN-2: Pan-Type

I PRMT inhibitor.[1]

PRMT3 1386[1] >10,000[3]

PRMT6 436[1] 1300[3]

PRMT8 823[1] 8100[3]

PRMT5 - >10,000[3]

Other

Methyltransferases
-

>10,000 against 24

other

methyltransferases[3]

Note: A lower IC50 value indicates higher potency.

Table 2: Cellular Inhibitory Activity (IC50)

Cellular Substrate Prmt4-IN-2 TP-064 (nM)

BAF155 Dimethylation Not Available 340[3]

MED12 Dimethylation Not Available 43[3]

Signaling Pathway and Experimental Workflow
To understand the context in which these inhibitors are used, the following diagrams illustrate

the PRMT4 signaling pathway and a typical experimental workflow for inhibitor characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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